An In-Depth Technical Guide to 2,4-Dichloro-5-(sulfonyl)benzoic Acid Derivatives: Properties, Synthesis, and Applications
An In-Depth Technical Guide to 2,4-Dichloro-5-(sulfonyl)benzoic Acid Derivatives: Properties, Synthesis, and Applications
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed examination of the physical and chemical properties, synthesis, and pharmaceutical relevance of the 2,4-dichloro-5-(sulfonyl)benzoic acid scaffold. While direct extensive data on 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid is limited, this document leverages comprehensive information on its closely related parent compound, 2,4-dichloro-5-sulfamoylbenzoic acid (Lasamide), and other N-substituted derivatives to provide a thorough and predictive overview. The principles and protocols discussed herein are directly applicable to the synthesis and characterization of the piperidinyl analog and similar compounds.
Core Molecular Scaffold: Structure and Significance
The 2,4-dichloro-5-(sulfonyl)benzoic acid core is a key pharmacophore and a versatile synthetic intermediate in medicinal chemistry. Its rigid, substituted benzene ring provides a foundation for developing molecules with specific three-dimensional conformations, which is crucial for targeted interactions with biological macromolecules.
The central structure is characterized by a benzoic acid group, essential for its acidic properties and potential for salt formation or esterification. The two chlorine atoms at positions 2 and 4 significantly influence the electronic properties of the ring and the pKa of the carboxylic acid. The sulfonyl group at position 5 is the primary site for synthetic modification, allowing for the introduction of various amino functionalities, such as the piperidinyl group in the topic compound.
This family of compounds is of high interest to the pharmaceutical industry, primarily due to the established role of its derivatives as potent diuretics.[1][2][3] 2,4-dichloro-5-sulfamoylbenzoic acid, for instance, is a direct precursor to Furosemide, a widely used loop diuretic.[1] Furthermore, recent research has expanded the potential applications of this scaffold to include carbonic anhydrase inhibitors for cancer therapy and novel antidiabetic agents.[4][5][6]
Caption: Chemical structure of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid.
Physical and Chemical Properties
The properties of the specific target compound, 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid, can be inferred from its close analogs. The table below summarizes the available data for the parent sulfamoyl derivative and the intermediate chlorosulfonyl compound.
| Property | 2,4-dichloro-5-sulfamoylbenzoic acid | 2,4-dichloro-5-(chlorosulfonyl)benzoic acid |
| CAS Number | 2736-23-4 | 3740-18-9 |
| Molecular Formula | C7H5Cl2NO4S | C7H3Cl3O4S |
| Molecular Weight | 270.09 g/mol [2][3] | 289.5 g/mol [7] |
| Appearance | White to off-white powder or crystals[8] | Solid |
| Melting Point | 230-232 °C[3][8] | 178-180 °C |
| Solubility | Slightly soluble in DMSO and heated Methanol[8] | Reacts with water |
| Relative Density | 1.75 (Predicted)[8] | Not Available |
For 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid , one would predict a white to off-white solid with a melting point likely influenced by the introduction of the piperidine ring. Its solubility is expected to be poor in water but good in polar organic solvents like DMSO and DMF. The presence of the carboxylic acid group allows for the formation of salts with bases, which would significantly increase aqueous solubility.
Synthesis and Reactivity
The synthesis of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid follows a well-established two-step pathway common for this class of compounds, starting from 2,4-dichlorobenzoic acid.
Caption: General synthetic workflow for N-substituted 2,4-dichloro-5-(sulfonyl)benzoic acids.
Step 1: Chlorosulfonation of 2,4-Dichlorobenzoic Acid
This initial step involves an electrophilic aromatic substitution reaction where chlorosulfonic acid introduces a chlorosulfonyl group (-SO2Cl) onto the benzene ring.
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Rationale: The reaction is directed to the 5-position, which is ortho to the carboxylic acid group and para to one of the chlorine atoms. The carboxylic acid and chlorine atoms are deactivating groups, but the directing effects favor substitution at this position. The use of a catalyst such as sulfuric acid can enhance the reaction rate.
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Protocol:
-
To a stirred solution of chlorosulfonic acid, cautiously add 2,4-dichlorobenzoic acid in portions, maintaining the temperature below 20°C.
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Once the addition is complete, the reaction mixture is heated (e.g., to 130-150°C) for several hours (1-6 hours) until the reaction is complete (monitored by TLC or HPLC).[9]
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The reaction mixture is then carefully poured onto crushed ice with vigorous stirring.
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The resulting precipitate, 2,4-dichloro-5-(chlorosulfonyl)benzoic acid, is collected by filtration, washed with cold water, and dried.
-
-
Safety: This reaction is hazardous. Chlorosulfonic acid is highly corrosive and reacts violently with water. The reaction should be carried out in a well-ventilated fume hood with appropriate personal protective equipment. The addition of the reaction mixture to ice water must be done slowly and cautiously to control the exothermic reaction and the release of HCl gas.
Step 2: Sulfonamide Formation with Piperidine
The highly reactive sulfonyl chloride intermediate is then reacted with a primary or secondary amine, in this case, piperidine, to form the corresponding sulfonamide.
-
Rationale: The sulfur atom of the sulfonyl chloride is highly electrophilic and readily attacked by the nucleophilic nitrogen of piperidine. A base is typically added to neutralize the HCl byproduct generated during the reaction, driving the reaction to completion.
-
Protocol:
-
Dissolve the 2,4-dichloro-5-(chlorosulfonyl)benzoic acid in a suitable anhydrous solvent (e.g., THF, dichloromethane).
-
Cool the solution in an ice bath.
-
Slowly add a solution of piperidine (1 equivalent) and a non-nucleophilic base such as triethylamine (1.1 equivalents) in the same solvent.
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Allow the reaction to stir at room temperature until completion.
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The reaction mixture is then typically acidified with a dilute acid (e.g., 1M HCl) to protonate the carboxylic acid and precipitate the product.
-
The product is collected by filtration, washed with water, and can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).[10]
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Applications in Drug Discovery and Development
Derivatives of the 2,4-dichloro-5-(sulfonyl)benzoic acid scaffold have been investigated for several therapeutic applications, underscoring the importance of this chemical class for drug development professionals.
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Diuretics: As previously mentioned, this scaffold is the foundation for furosemide, a potent loop diuretic used to treat edema and hypertension.[1] The specific chemical arrangement is crucial for its pharmacological activity.[1]
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Carbonic Anhydrase Inhibitors: Recent studies have explored derivatives of 2,4-dichloro-5-sulfamoylbenzoic acid as inhibitors of human carbonic anhydrases (hCAs), particularly the tumor-associated isoforms hCA IX and XII.[4][11] These enzymes are involved in pH regulation in cancer cells, and their inhibition is a promising strategy for cancer therapy.[4][11] The synthesis of various N-substituted derivatives allows for the fine-tuning of inhibitory potency and selectivity against different hCA isoforms.[4][11]
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Antidiabetic Agents: A series of 2,4-dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic acid derivatives have been synthesized and evaluated for their ability to inhibit α-glucosidase and α-amylase, enzymes involved in carbohydrate digestion.[5][6] Inhibition of these enzymes can reduce postprandial hyperglycemia, a key therapeutic goal in the management of diabetes.[5][6]
Safety and Handling
Based on the data for related compounds, 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid and its synthetic precursors should be handled with care.
-
The intermediate, 2,4-dichloro-5-(chlorosulfonyl)benzoic acid, is classified as corrosive and can cause severe skin burns and eye damage.[12]
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Derivatives often cause skin, eye, and respiratory irritation.[8]
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Standard laboratory safety protocols, including the use of gloves, safety glasses, and a lab coat, are essential. All manipulations should be performed in a well-ventilated fume hood.
References
- 2,4-dichloro-5-[piperidinosulfonyl] benzoic acid — Chemical Substance Information. (n.d.).
- 2-4-dichloro-5-sulfamoyl Benzoic Acid, Lasamide Manufacturers, SDS. (2024, January 10).
- 2,4-Dichloro-5-(chlorosulphonyl)benzoic acid | C7H3Cl3O4S | CID 77336 - PubChem. (n.d.).
- The Impact of 2,4-Dichloro-5-sulfamoylbenzoic Acid on Diuretic Drug Development. (2026, March 14).
- 2,4-Dichloro-5-chlorosulfonyl-benzoic acid - CymitQuimica. (2023, August 1).
- CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents. (n.d.).
- Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors - PMC. (n.d.).
- CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents. (n.d.).
- 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - PubMed. (n.d.).
- 2,4-Dichloro-5-sulfamoylbenzoic Acid | Manasa Life Sciences. (n.d.).
- 2,4-Dichloro-5-sulfamoylbenzoic acid | 2736-23-4 - ChemicalBook. (2026, January 13).
- 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - ResearchGate. (n.d.).
- Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors - IRIS. (2024, July 5).
- CN104672114A - A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid - Google Patents. (n.d.).
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